Cas no 1261855-06-4 (4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid)

4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid structure
1261855-06-4 structure
Product Name:4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
CAS No:1261855-06-4
MF:C14H8ClF3O3
MW:316.659733772278
MDL:MFCD18322447
CID:2761374
PubChem ID:53211303
Update Time:2025-09-22

4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
    • 2-CHLORO-5-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
    • DTXSID00681318
    • 1261855-06-4
    • MFCD18322447
    • AKOS012731619
    • 2-Chloro-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%
    • MDL: MFCD18322447
    • Inchi: 1S/C14H8ClF3O3/c15-12-6-3-9(7-11(12)13(19)20)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
    • InChI Key: NDMLCWINCZSCIY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 316.011
  • Monoisotopic Mass: 316.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 4.9

4-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011011749-250mg
4-Chloro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid
1261855-06-4 97%
250mg
470.40 USD 2021-07-04
Alichem
A011011749-500mg
4-Chloro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid
1261855-06-4 97%
500mg
806.85 USD 2021-07-04
Alichem
A011011749-1g
4-Chloro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid
1261855-06-4 97%
1g
1,549.60 USD 2021-07-04
abcr
AB329724-5 g
2-Chloro-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%; .
1261855-06-4 95%
5g
€1159.00 2023-04-26
abcr
AB329724-5g
2-Chloro-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%; .
1261855-06-4 95%
5g
€1159.00 2024-06-08
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